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Compound of Interest

Compound Name: UPF 1069

Cat. No.: B1683455

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the dissolution and handling of UPF 1069, a
selective inhibitor of Poly (ADP-ribose) polymerase 2 (PARP-2), for use in in vitro experimental
settings. Adherence to these protocols is crucial for ensuring the compound's stability, solubility,
and optimal performance in cellular and enzymatic assays.

Introduction to UPF 1069

UPF 1069 is a potent and selective inhibitor of PARP-2, an enzyme involved in DNA repair,
genomic stability, and other cellular processes.[1] It exhibits significantly higher selectivity for
PARP-2 over PARP-1, making it a valuable tool for investigating the specific roles of PARP-2 in
various biological systems.[1][2][3][4][5] Its molecular weight is 279.3 g/mol .[1]

Solubility and Storage

Proper storage and solubilization of UPF 1069 are critical for maintaining its chemical integrity
and biological activity. The compound is primarily soluble in dimethyl sulfoxide (DMSO).[1][2][3]

[4115]

Data Presentation: Solubility and Storage of UPF 1069

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1683455?utm_src=pdf-interest
https://www.benchchem.com/product/b1683455?utm_src=pdf-body
https://www.benchchem.com/product/b1683455?utm_src=pdf-body
https://www.benchchem.com/product/b1683455?utm_src=pdf-body
https://bpsbioscience.com/upf-1069
https://bpsbioscience.com/upf-1069
https://www.targetmol.com/compound/upf%201069
https://www.caymanchem.com/product/17760/upf-1069
https://www.medchemexpress.com/UPF-1069.html
https://www.selleckchem.com/products/upf-1069.html
https://bpsbioscience.com/upf-1069
https://www.benchchem.com/product/b1683455?utm_src=pdf-body
https://bpsbioscience.com/upf-1069
https://www.targetmol.com/compound/upf%201069
https://www.caymanchem.com/product/17760/upf-1069
https://www.medchemexpress.com/UPF-1069.html
https://www.selleckchem.com/products/upf-1069.html
https://www.benchchem.com/product/b1683455?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter Value Source(s)
Molecular Formula C17H13NOs3 [1112][3]
Molecular Weight 279.3 Da [1]

Primary Solvent Dimethyl Sulfoxide (DMSO) [1112][31[41[5]
Solubility in DMSO =100 mg/mL (358.05 mM) [4]

56 mg/mL (200.5 mM) [5]

27.9 mg/mL (99.9 mM) [2]

0.5 mg/mL [3]

Solubility in DMF 0.5 mg/mL [3]
Solubility in Ethanol 0.3 mg/mL [3]

Storage of Solid -20°C for up to 3 years [2][41[5]
Storage of Stock Solution (in

DMSO) -80°C for up to 2 years [21[41[5]
-20°C for up to 1 year [415]

o _ Not recommended for storage
Stability of Aqueous Solutions [1]
longer than one day

Note: The solubility of UPF 1069 in DMSO can be affected by the purity of the solvent. It is
highly recommended to use freshly opened, anhydrous DMSO to achieve maximum solubility.
[4][5] If precipitation is observed, gentle warming and/or sonication can be used to aid
dissolution.[2][4]

Experimental Protocols

This section outlines the detailed methodology for preparing a stock solution of UPF 1069 and
subsequent working solutions for in vitro assays.

Preparation of a High-Concentration Stock Solution in
DMSO
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Objective: To prepare a concentrated stock solution of UPF 1069 in DMSO for long-term

storage and subsequent dilution.

Materials:

UPF 1069 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Equilibration: Allow the vial of UPF 1069 powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of UPF 1069 powder in a sterile
microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired
stock concentration (e.g., 10 mM, 50 mM, or 100 mM). Refer to the table below for quick
calculations.

Dissolution: Vortex the solution vigorously until the powder is completely dissolved. If
necessary, sonicate the solution for short intervals or gently warm it to aid dissolution.
Visually inspect the solution to ensure there are no visible particles.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This will prevent repeated freeze-thaw cycles which can degrade the
compound.

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years).[2][4][5]

Stock Solution Preparation Table (for DMSO)
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Desired Stock Volume of DMSO to add to  Volume of DMSO to add to
Concentration 1 mg of UPF 1069 5 mg of UPF 1069

1 mM 3.5805 mL 17.9025 mL

5mM 0.7161 mL 3.5805 mL

10 mM 0.3581 mL 1.7903 mL

50 mM 0.0716 mL 0.3581 mL

Preparation of Working Solutions for Cell-Based Assays

Objective: To prepare diluted working solutions of UPF 1069 in cell culture medium for treating

cells in vitro.

Materials:

e UPF 1069 stock solution in DMSO

 Sterile cell culture medium appropriate for the cell line being used

« Sterile tubes for dilution

Procedure:

e Thawing: Thaw a single aliquot of the UPF 1069 stock solution at room temperature.

 Serial Dilution: Perform serial dilutions of the stock solution in fresh, pre-warmed cell culture
medium to achieve the desired final concentrations for your experiment.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control
(medium with the same concentration of DMSO) is included in your experimental design.

o Application: Add the final working solutions to your cell cultures as per your experimental
protocol.
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 Stability: Use the prepared working solutions immediately. Do not store aqueous dilutions of
UPF 1069 for more than a day.[1]

Signaling Pathway and Experimental Workflow
Diagrams

Signaling Pathway Inhibition by UPF 1069
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Caption: UPF 1069 selectively inhibits PARP-2, impacting DNA repair pathways.

Experimental Workflow for UPF 1069 Preparation
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Caption: Workflow for preparing UPF 1069 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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